74381-53-6

Leuprolide acetate

In Stock

• CAS RN:
• 74381-53-6

• Formula:
• C59H84N16O12.C2H4O2

• InChI:
• InChI=1S/C59H84N16O12.C2H4O2/c1-6-63-57(86)48-14-10-22-75(48)58(87)41(13-9-21-64-59(60)61)68-51(80)42(23-32(2)3)69-52(81)43(24-33(4)5)70-53(82)44(25-34-15-17-37(77)18-16-34)71-56(85)47(30-76)74-54(83)45(26-35-28-65-39-12-8-7-11-38(35)39)72-55(84)46(27-36-29-62-31-66-36)73-50(79)40-19-20-49(78)67-40;1-2(3)4/h7-8,11-12,15-18,28-29,31-33,40-48,65,76-77H,6,9-10,13-14,19-27,30H2,1-5H3,(H,62,66)(H,63,86)(H,67,78)(H,68,80)(H,69,81)(H,70,82)(H,71,85)(H,72,84)(H,73,79)(H,74,83)(H4,60,61,64);1H3,(H,3,4)/t40-,41-,42-,43+,44-,45-,46-,47-,48-;/m0./s1

• InChIKey:
• RGLRXNKKBLIBQS-XNHQSDQCSA-N

• Leuprorelin is a synthetic gonadotropin-releasing hormone (GnRH) receptor agonist. It is a long-acting agent that, after an initial increase in sex hormone levels, decreases the level of circulating gonadotropins and sex hormones. Formulations containing leuprorelin have been used in the treatment of hormone-dependent prostate and breast cancers, endometriosis, and precocious puberty.
  Leuprolide Acetate is the acetate salt of a synthetic nonapeptide analogue of gonadotropin-releasing hormone. Leuprolide binds to and activates gonadotropin-releasing hormone (GnRH) receptors. Continuous, prolonged administration of leuprolide in males results in pituitary GnRH receptor desensitization and inhibition of pituitary secretion of follicle stimulating hormone (FSH) and luteinizing hormone (LH), leading to a significant decline in testosterone production;  in females, prolonge...